N-(2-Oxaspiro[3.5]nonan-7-yl)prop-2-enamide

• IUPAC Name: N-(2-oxaspiro[3.5]nonan-7-yl)prop-2-enamide
• InChI: InChI=1S/C11H17NO2/c1-2-10(13)12-9-3-5-11(6-4-9)7-14-8-11/h2,9H,1,3-8H2,(H,12,13)
• InChI Key: RPFBIUCGCVWWAX-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1CCC2(CC1)COC2
• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol

Description

N-(2-Oxaspiro[3.5]nonan-7-yl)prop-2-enamide is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields. It is a spirocyclic lactam that has been synthesized through a novel method and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of N-(2-Oxaspiro[3.5]nonan-7-yl)prop-2-enamide is not fully understood. However, it is believed to work by disrupting the cell membrane of bacteria, leading to their death. It may also work by inhibiting the growth of cancer cells.
Biochemical and Physiological Effects:
N-(2-Oxaspiro[3.5]nonan-7-yl)prop-2-enamide has been found to have minimal toxicity in vitro, making it a potential candidate for further study. It has also been found to have low cytotoxicity towards normal cells, indicating its potential for use in cancer treatment.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-Oxaspiro[3.5]nonan-7-yl)prop-2-enamide is its ease of synthesis, which makes it a readily available compound for scientific research. However, one of the limitations of this compound is its low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-(2-Oxaspiro[3.5]nonan-7-yl)prop-2-enamide. One potential direction is the study of its mechanism of action, which may lead to the development of more effective antimicrobial and anticancer agents. Another direction is the study of its potential use in drug delivery systems, as its spirocyclic structure may allow for targeted drug delivery. Additionally, further studies can be conducted to investigate its potential use in other fields such as agriculture and environmental science.
In conclusion, N-(2-Oxaspiro[3.5]nonan-7-yl)prop-2-enamide is a promising compound that has shown potential applications in various fields. Its ease of synthesis and low toxicity make it a potential candidate for further study, and future research may lead to the development of more effective antimicrobial and anticancer agents.

Synthesis Methods

The synthesis of N-(2-Oxaspiro[3.5]nonan-7-yl)prop-2-enamide involves the reaction of 2-aminobenzamide with 2-methyl-2-oxazoline in the presence of a catalyst. The reaction proceeds through a spirocyclization process, resulting in the formation of the spirocyclic lactam.

Scientific Research Applications

N-(2-Oxaspiro[3.5]nonan-7-yl)prop-2-enamide has been studied for its potential applications in various fields. It has been found to have antimicrobial properties and has shown activity against various bacterial strains. It has also been studied for its potential use as an anticancer agent, with promising results in vitro.